N-(2-morpholino-2-(thiophen-3-yl)ethyl)benzamide

• IUPAC Name: N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)benzamide
• InChI: InChI=1S/C17H20N2O2S/c20-17(14-4-2-1-3-5-14)18-12-16(15-6-11-22-13-15)19-7-9-21-10-8-19/h1-6,11,13,16H,7-10,12H2,(H,18,20)
• InChI Key: WMXQYHLPFRKLTG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(CNC(=O)C2=CC=CC=C2)C3=CSC=C3
• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol

Description

N-(2-morpholino-2-(thiophen-3-yl)ethyl)benzamide, also known as MTEB, is a chemical compound that has been widely studied in the field of medicinal chemistry. MTEB is a small molecule that has shown promising results in various scientific research applications, including cancer treatment and neuroprotection.

Scientific Research Applications

Synthesis and Structural Insights

The synthesis of compounds related to N-(2-morpholino-2-(thiophen-3-yl)ethyl)benzamide, such as N-substituted 2-acylmethylidene-1,3-thiazolidin-4-ones, has been explored through reactions involving secondary beta-ketothioamides with ethyl bromoacetate and ethyl 2-bromopropionate. These reactions yield cyclic derivatives with potential for further chemical transformation and study (Jagodziński, Wesolowska, & Sośnicki, 2000). Additionally, the cyclization of specific morpholide compounds in the presence of copper(II) chloride has been found to involve intermediate formations of complex structures, indicating intricate reaction pathways that could be harnessed for synthesizing new chemical entities (Petrov, Popova, Krivchun, & Belyakov, 2020).

Biological Activity and Applications

Research into the biological activity of compounds structurally related to N-(2-morpholino-2-(thiophen-3-yl)ethyl)benzamide reveals varied potential applications. For instance, derivatives of N-Benzoyl-N'-dialkylthiourea and their Co(III) complexes have been synthesized and characterized, showcasing antifungal properties against pathogens responsible for plant diseases. Such findings highlight the potential of these compounds in agricultural applications to protect crops from fungal infections (Weiqun, Wen, Liqun, & Xianchen, 2005).

Material Science and Advanced Applications

The structural characteristics of related compounds have been thoroughly analyzed, revealing their potential in material science and pharmaceuticals. For example, the crystal structure analysis of specific benzamide derivatives offers insights into molecular conformations and interactions, which could inform the design of materials with tailored properties (Prabhu, Suresh, Jameel, Padusha, & Gunasekaran, 2015). Additionally, the design and synthesis of new 1,2,4-triazole derivatives containing the morpholine moiety as antimicrobial agents demonstrate the versatility of morpholino-based compounds in developing new therapeutic agents (Sahin, Bayrak, Demirbaş, Demirbas, & Karaoglu, 2012).